Cas no 2377608-11-0 (4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid)

• Product Name: 4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid
• CAS No: 2377608-11-0
• MF: C₆H₄BClN₂O₂S
• MW: 214.437158584595
• CID: 5155311
• Update Time: 2026-03-03

4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid

• Inchi： 1S/C6H4BClN2O2S/c8-5-3-1-4(7(11)12)13-6(3)10-2-9-5/h1-2,11-12H
• InChI Key： LJLBJJXFTWQPLG-UHFFFAOYSA-N
• SMILES： B(C1SC2C(C=1)=C(Cl)N=CN=2)(O)O

Additional information on 4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid

4-Chlorothieno[2,3-d]pyrimidine-6-boronic Acid: A Comprehensive Overview

4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid, also known by its CAS number 2377608-11-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is a derivative of thienopyrimidine, a heterocyclic structure that combines thiophene and pyrimidine moieties. The presence of a boronic acid group at the 6-position and a chlorine substituent at the 4-position introduces unique electronic and structural properties, making it a valuable building block in various synthetic strategies.

The synthesis of 4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid typically involves multi-step reactions, often starting from readily available starting materials such as thienopyrimidine derivatives. The introduction of the boronic acid group is achieved through Suzuki coupling or other cross-coupling reactions, which are widely used in modern organic synthesis. The chlorine substituent is introduced to enhance the compound's reactivity and selectivity in subsequent reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid has found extensive use in drug discovery programs targeting various therapeutic areas. Its thienopyrimidine core is known to exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, recent studies have demonstrated its potential as a lead compound for developing inhibitors of kinases involved in cancer progression. The boronic acid group facilitates further functionalization through cross-coupling reactions, enabling the creation of diverse libraries of analogs for high-throughput screening.

In addition to its role in medicinal chemistry, 4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid has also been explored for applications in materials science. Its aromatic structure and electron-withdrawing groups make it suitable for use in organic electronics, particularly as a component in semiconducting materials. Researchers have investigated its potential as a building block for organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent breakthroughs in nanotechnology have further expanded its utility by incorporating it into graphene-based composites for enhanced electronic performance.

The structural versatility of 4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid has led to its use in various chemical transformations. For example, it serves as an efficient precursor for the synthesis of heterocyclic compounds with complex architectures. The chlorine substituent can be readily replaced with other functional groups using nucleophilic substitution reactions, enabling the creation of derivatives with tailored properties. This flexibility has made it an invaluable tool in both academic research and industrial chemical synthesis.

Recent studies have also focused on the environmental impact and sustainability aspects of synthesizing 4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid. Green chemistry approaches, such as the use of biodegradable solvents and catalytic systems that minimize waste generation, have been implemented to enhance the eco-friendliness of its production processes. These efforts align with global initiatives to promote sustainable chemical manufacturing practices while maintaining high standards of product quality.

In conclusion, 4-Chlorothieno[2,3-d]pyrimidine-6-boronic acid stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an essential component in modern chemical research and development. As advancements in synthetic methodologies continue to evolve, the potential for new discoveries and innovations involving this compound remains vast and promising.